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Compound of Interest

Compound Name: Tiquizium

Cat. No.: B129165 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety, handling, and disposal information for Tiquizium
Bromide (CAS 71731-58-3), a potent antimuscarinic agent. The following procedures are

designed to ensure the safety of laboratory personnel and to minimize environmental impact,

establishing a foundation of trust and reliability in chemical handling practices.

Core Safety and Handling
Tiquizium Bromide is a quaternary ammonium salt that acts as a competitive antagonist at

muscarinic acetylcholine receptors.[1] While a comprehensive Safety Data Sheet (SDS) with

specific disposal instructions for Tiquizium Bromide is not readily available in public literature,

safety protocols can be established based on its chemical properties, mechanism of action,

and data from structurally similar compounds, such as Tiotropium Bromide.

General Handling Precautions:

Personal Protective Equipment (PPE): Wear appropriate PPE at all times, including safety

goggles, gloves (nitrile or neoprene), and a lab coat.

Ventilation: Handle Tiquizium Bromide in a well-ventilated area, preferably within a chemical

fume hood, to avoid inhalation of any dust or aerosols.
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Avoid Contact: Prevent contact with skin, eyes, and clothing. In case of contact, rinse the

affected area immediately with copious amounts of water.

Ingestion: Do not ingest. If swallowed, seek immediate medical attention.

Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials

such as strong oxidizing agents.[2] Keep containers tightly closed.

Quantitative Data Summary
The following tables summarize the available quantitative data for Tiquizium Bromide.

Table 1: Physical and Chemical Properties

Property Value Source

CAS Number 71731-58-3 [3][4]

Molecular Formula C₁₉H₂₄BrNS₂ [5]

Molecular Weight 410.43 g/mol [5][6]

Appearance Solid N/A

Storage Temperature 2-8°C

Table 2: Pharmacological Data

Parameter Value Species/System Source

pKi (M1 Receptor) 8.70 N/A [7]

pKi (M2 Receptor) 8.94 N/A [7]

pKi (M3 Receptor) 9.11 N/A [7]

pA2 Value 8.75
Canine Tracheal

Smooth Muscle
[7]
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Due to the absence of a specific, detailed SDS for Tiquizium Bromide, the following disposal

procedures are based on general principles for chemical waste management and information

from similar compounds. A site-specific risk assessment should be conducted by qualified

personnel before implementing these procedures.

Step 1: Inactivation (Optional, for trace amounts in solution)

For very dilute aqueous solutions containing trace amounts of Tiquizium Bromide, chemical

inactivation may be considered. However, given the lack of specific reaction data, this is not the

preferred method.

Step 2: Segregation and Collection

Solid Waste:

Collect un-used or expired pure Tiquizium Bromide and any lab debris heavily

contaminated with the solid (e.g., weighing boats, contaminated gloves) in a designated,

clearly labeled, and sealed hazardous waste container.

The container should be made of a compatible material (e.g., high-density polyethylene).

Liquid Waste:

Collect all aqueous and organic solutions containing Tiquizium Bromide in a separate,

clearly labeled hazardous waste container.

Do not mix with other incompatible waste streams.

Sharps:

Any sharps (needles, scalpels, etc.) contaminated with Tiquizium Bromide must be

disposed of in a designated sharps container for hazardous chemical waste.

Step 3: Labeling

All waste containers must be clearly labeled with:

The words "Hazardous Waste"
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The full chemical name: "Tiquizium Bromide"

The CAS number: "71731-58-3"

The primary hazards (e.g., "Toxic," "Irritant"). While specific toxicity data is limited, it is

prudent to handle it as a potentially toxic substance.

The date of accumulation.

Step 4: Storage

Store hazardous waste containers in a designated, secure, and well-ventilated secondary

containment area, away from general laboratory traffic and incompatible materials.

Step 5: Final Disposal

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor. The most common and recommended method of destruction for pharmaceutical

waste is high-temperature incineration.

Experimental Protocols
While detailed, step-by-step experimental protocols for Tiquizium Bromide are not readily

available in the public domain, a preclinical study on its antimuscarinic effects provides insight

into its experimental use.[7]

Example Experimental Workflow: In Vitro Analysis of Muscarinic Receptor Antagonism

This generalized workflow is based on the methodologies described in the study by Fujise et al.

(1995).[7]
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Tissue Preparation

Radioligand Binding Assay Functional Assay

Canine tracheal smooth muscle preparation

Radioligand binding assay with specific radiolabeled muscarinic ligands

Tissue used for

Induction of muscle contraction with a muscarinic agonist (e.g., acetylcholine)

Tissue used for

Incubation of tissue with varying concentrations of Tiquizium Bromide

Measurement of bound radioactivity

Calculation of pKi values

Application of varying concentrations of Tiquizium Bromide

Measurement of the inhibitory effect on contraction

Calculation of pA2 value

Click to download full resolution via product page

In Vitro Analysis of Tiquizium Bromide's Antimuscarinic Activity.

Signaling Pathway
Tiquizium Bromide functions as a competitive antagonist of acetylcholine at muscarinic

receptors. This action blocks the downstream signaling cascades that are normally initiated by

acetylcholine binding. The following diagram illustrates this antagonistic relationship.
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Ligands
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Muscarinic Acetylcholine
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Activates

Acetylcholine (ACh)
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Tiquizium Bromide
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Effector Enzyme Activation
(e.g., Phospholipase C, Adenylyl Cyclase)

Second Messenger Production
(e.g., IP3, DAG, cAMP)

Cellular Response
(e.g., Smooth Muscle Contraction, Glandular Secretion)
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Mechanism of Tiquizium Bromide as a Muscarinic Antagonist.

By providing this detailed guidance, we aim to be your preferred source for laboratory safety

and chemical handling information, building deep trust by delivering value beyond the product
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itself. Always prioritize safety and consult your institution's EHS department for specific

guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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